Cas no 37978-21-5 (ethyl (3-ethylpyridin-4-yl)acetate)

• Product Name: ethyl (3-ethylpyridin-4-yl)acetate
• CAS No: 37978-21-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 922833
• PubChem ID: 288418
• Update Time: 2025-04-19

ethyl (3-ethylpyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (3-ethylpyridin-4-yl)acetate
• AC1M65DM; HMS1761F04; CTK4D0341; ZINC03249556; 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid methyl ester; AG-E-09588; AC1Q317W; 3-Ethyl-4-phthalazon-1-carbonsaeure-methylester; 3-ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid methyl ester; 3-Ethyl-4-pyridylessigsaeure-ethylester; (3-ethyl-pyridin-4-yl)-acetic acid ethyl ester; MCULE-1619593107;
• NSC149618
• DTXSID10958967
• 37978-21-5
• NSC-149618

• Inchi： 1S/C11H15NO2/c1-3-9-8-12-6-5-10(9)7-11(13)14-4-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： SMBIZJHRHOBAGC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CN=CC=1CC)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19